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Compound of Interest

Compound Name: 2,6-Dimethyl-2-heptanol

Cat. No.: B077958

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of 2,6-Dimethyl-
2-heptanol, tailored for research and drug development professionals.

Chemical and Physical Properties

Understanding the physical and chemical properties of 2,6-Dimethyl-2-heptanol is
fundamental to its safe handling. This substance is a colorless to light yellow liquid.[1][2]

Property Value Source
Molecular Formula CoH200 [2][3]
Molecular Weight 144.25 g/mol [2][3]
Boiling Point 178 -180 °C [2]
Melting Point -10 °C [1]
Density ~0.81 - 0.822 g/cm3 [1112]14]
Flash Point 63 °C (145.4 °F) [11[5]
Vapor Pressure 18.5 Pa at 20°C [1]
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Hazard Identification and Personal Protective
Equipment (PPE)

2,6-Dimethyl-2-heptanol is a combustible liquid that poses several health risks.[6][7] It is
crucial to use appropriate PPE to mitigate exposure.

Primary Hazards:

Skin Irritation: Causes skin irritation.[5][8]

Eye Irritation: Causes serious eye irritation, and may lead to chemical conjunctivitis and
corneal damage.[5][8][9]

Respiratory Irritation: Inhalation can cause respiratory tract irritation.[5][9]

Ingestion: May cause gastrointestinal irritation.[5][9]

Flammability: Classified as a combustible liquid.[6][7]

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale and Source

Eye and Face Protection

Chemical safety goggles or a

face shield.

To protect against splashes
that can cause serious eye
irritation.[5][6][10] Must comply
with OSHA 29 CFR 1910.133
or European Standard EN166.

[5]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[10] Wear
appropriate protective clothing

to prevent skin exposure.[5]

To prevent skin irritation from
direct contact.[5][8]

Respiratory Protection

An organic vapor respirator
may be required if ventilation is
inadequate or airborne
concentrations are high.[6] A
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149 must be
followed.[5]

To prevent irritation of the
respiratory tract from inhalation

of vapors.[5][9]

Body Protection

Laboratory coat or coveralls.

To protect against incidental
skin contact and contamination

of personal clothing.[11]

Footwear

Closed-toe shoes, preferably

chemical-resistant.

To protect feet from potential
spills.[12]

Operational and Handling Procedures

Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Handling:
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Ventilation: Always handle 2,6-Dimethyl-2-heptanol in a well-ventilated area, preferably
within a chemical fume hood, to keep airborne concentrations low.[5][9]

Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.

[°]

Hygiene: Wash hands thoroughly after handling the chemical.[5][9] Do not eat, drink, or
smoke in the work area.[6][8]

Ignition Sources: Keep the substance away from heat, sparks, open flames, and other
sources of ignition.[5][7][9] Use spark-proof tools when handling.[5][9]

Grounding: All equipment used when handling the product must be grounded to prevent
static discharges.[7]

Contaminated Clothing: Remove contaminated clothing immediately and wash it before
reuse.[5][9]

Storage:
o Container: Store in a tightly closed container.[5][9]

e Location: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong oxidizing agents.[5][9]

e Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the storage and handling areas.[5][9]

Emergency and First Aid Protocols
In the event of exposure or a spill, immediate and appropriate action is critical.
First Aid Measures:

¢ Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Seek medical attention.[5]
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» Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of water
for at least 15 minutes. Seek medical aid if irritation develops or persists.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Get medical attention immediately.[6]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek immediate medical aid.[5]

Accidental Release Measures:

o Eliminate Ignition Sources: Remove all sources of ignition from the immediate area (e.g., no
smoking, flares, sparks, or flames).[6][9]

o Ventilate: Ensure adequate ventilation of the spill area.[6]

o Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or
earth to absorb the spill.[5][9] For large spills, dike the material to prevent it from spreading.

[6]
o Collection: Place the absorbed material into a suitable, labeled container for disposal.[5][9]

o Cleanup: Clean the spill surface to remove any residual contamination.[6] Avoid runoff into
storm sewers and ditches.[5][9]

Disposal Plan

Proper disposal of 2,6-Dimethyl-2-heptanol is imperative to prevent environmental
contamination and comply with regulations.

Procedure:

o Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[5]
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» Regulations: Consult federal, state, and local hazardous waste regulations to ensure
complete and accurate classification and disposal.[5]

o Containerization: Collect waste in a suitable, properly labeled, and closed container.

o Disposal: Dispose of the contents and container in accordance with all local, regional,
national, and international regulations.[7] Do not dispose of it in drains or waterways.[5]

Workflow for Handling and Disposal

The following diagram illustrates the standard workflow for the safe handling and disposal of
2,6-Dimethyl-2-heptanol.
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Workflow for Handling and Disposal of 2,6-Dimethyl-2-heptanol
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Caption: Standard operating procedure for 2,6-Dimethyl-2-heptanol from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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